Cas no 2680776-57-0 (benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate)

• Product Name: benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate
• CAS No: 2680776-57-0
• MF: C₁₈H₁₉F₂NO₃
• MW: 335.345172166824
• CID: 5623425
• PubChem ID: 165931171
• Update Time: 2025-07-22

benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{2-[(2,5-difluorophenyl)methyl]-3-hydroxypropyl}carbamate
• 2680776-57-0
• EN300-28296319
• benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate

• Inchi： 1S/C18H19F2NO3/c19-16-6-7-17(20)15(9-16)8-14(11-22)10-21-18(23)24-12-13-4-2-1-3-5-13/h1-7,9,14,22H,8,10-12H2,(H,21,23)
• InChI Key： MVNWYLBQKBVEBR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC(CO)CNC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 335.13329979g/mol
• Monoisotopic Mass: 335.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate

Introduction to Benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate (CAS No. 2680776-57-0)

Benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate, a compound with the chemical identifier CAS No. 2680776-57-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a benzyl group attached to a carbamate moiety, which is further substituted with a 2-(2,5-difluorophenyl)methyl group and a 3-hydroxypropyl side chain. Such a configuration suggests a high degree of complexity and functionality, making it an intriguing candidate for further research and development.

The synthesis of Benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The presence of fluorine atoms in the 2,5-difluorophenyl group introduces additional challenges during synthesis, as fluorine can significantly influence the reactivity and stability of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently.

Recent studies have highlighted the pharmacological potential of compounds with similar structural motifs. The carbamate group in Benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate is known to enhance binding affinity to biological targets, making it a valuable scaffold for drug design. Additionally, the hydroxypropyl side chain can serve as a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacokinetic properties.

In the realm of medicinal chemistry, the exploration of novel heterocyclic compounds has been a focal point due to their diverse biological activities. The 2-(2,5-difluorophenyl)methyl group in this compound contributes to its unique electronic properties, which can be exploited to modulate interactions with biological receptors. This aspect has prompted researchers to investigate its potential as an intermediate in the development of new therapeutic agents.

The compound's structural features also make it an attractive candidate for computational studies. Molecular modeling techniques have been utilized to predict its binding modes with various biological targets, providing insights into its potential pharmacological effects. These computational approaches have complemented experimental efforts by offering rapid screening of virtual libraries and identifying promising candidates for further validation.

One of the most exciting applications of Benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate is in the development of novel agrochemicals. The presence of fluorine atoms enhances the bioavailability and stability of agrochemical formulations, making them more effective against pests and diseases. This application aligns with global efforts to develop sustainable and environmentally friendly solutions for agriculture.

The compound's potential extends beyond pharmaceuticals and agrochemicals; it has also shown promise in materials science. The unique electronic properties of its structure make it suitable for use in organic semiconductors and other advanced materials. Researchers are exploring its use in developing next-generation electronic devices that are more efficient and environmentally friendly.

The synthesis and characterization of Benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate have been supported by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools have provided detailed insights into its molecular structure and purity, ensuring that it meets the stringent requirements for further applications.

In conclusion, Benzyl N-{2-(2,5-difluorophenyl)methyl-3-hydroxypropyl}carbamate represents a significant contribution to the field of chemical research. Its unique structural features and potential applications make it a valuable asset for both academic research and industrial development. As our understanding of its properties continues to grow, so too will its role in advancing various scientific disciplines.